Cas no 455270-59-4 (1H-Imidazolium,3-hexyl-1,2-dimethyl-, chloride (1:1))

• Product Name: 1H-Imidazolium,3-hexyl-1,2-dimethyl-, chloride (1:1)
• CAS No: 455270-59-4
• MF: C₁₁H₂₁ClN₂
• MW: 216.750841856003
• MDL: MFCD03093292
• CID: 335163
• PubChem ID: 2734169
• Update Time: 2025-04-19

1H-Imidazolium,3-hexyl-1,2-dimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-HEXYL-2,3-DIMETHLIMIDAZOLIUMCHLORIDE
• 1-hexyl-2,3-dimethylimidazol-3-ium,chloride
• 1-HEXYL-2,3-DIMETHYLIMIDAZOLIUM CHLORIDE
• 1H-Imidazolium,3-hexyl-1,2-dimethyl-, chloride (1:1)
• A872368
• 1-hexyl-2,3-dimethylimidazol-3-ium;chloride
• 455270-59-4
• AS-75902
• SCHEMBL385260
• 1-Hexyl-2,3-dimethyl-1H-imidazol-3-iumchloride
• 1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium chloride
• 1-hexyl-2,3-dimethyl imidazolium chloride
• AKOS027320284
• DTXSID50370149
• D97804
• NCTQEXWJEPRHLV-UHFFFAOYSA-M
• 1,2-dimethyl-3-hexylimidazolium chloride
• 3-hexyl-1,2-dimethylimidazol-1-ium chloride

• MDL： MFCD03093292
• Inchi： 1S/C11H21N2.ClH/c1-4-5-6-7-8-13-10-9-12(3)11(13)2;/h9-10H,4-8H2,1-3H3;1H/q+1;/p-1
• InChI Key： NCTQEXWJEPRHLV-UHFFFAOYSA-M
• SMILES： [Cl-].N1(C=C[N+](C)=C1C)CCCCCC

Computed Properties

• Exact Mass: 216.13900
• Monoisotopic Mass: 181.170474
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 8.8

Experimental Properties

• Color/Form: Not available
• Density: No data available
• Melting Point: 62 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 8.81000
• LogP: -0.79470
• Solubility: Not available
• Vapor Pressure: No data available

1H-Imidazolium,3-hexyl-1,2-dimethyl-, chloride (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)